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BUTANOIC ACID, 2-MERCAPTO-3-METHYL-, ETHYL ESTER

Name: BUTANOIC ACID, 2-MERCAPTO-3-METHYL-, ETHYL ESTER
Brand: Smolecule
SKU: S6437051
Rating: 5 (1 reviews)

Catalog No.

S6437051

CAS No.

98429-31-3

M.F

C7H14O2S

M. Wt

162.2

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

BUTANOIC ACID, 2-MERCAPTO-3-METHYL-, ETHYL ESTER

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Future Directions
14. Specification
15. Others

General Information

CAS Number

98429-31-3

Product Name

BUTANOIC ACID, 2-MERCAPTO-3-METHYL-, ETHYL ESTER

Molecular Formula

C7H14O2S

Molecular Weight

162.2

Butanoic acid, 2-mercapto-3-methyl-, ethyl ester, also known as ethyl 2-mercapto-3-methylbutanoate, is a chemical compound with a molecular formula of C7H14O2S. This compound is an ester of 2-mercapto-3-methylbutanoic acid and ethanol. It is used widely in scientific experiments due to its unique physical and chemical properties. In this paper, we will explore the definition and background of the compound, its physical and chemical properties, methods of synthesis and characterization, analytical methods, biological properties, and current state of research. We will also discuss its potential implications in various fields of research and industry, its limitations, and future directions for research.

Definition and Background

Butanoic acid, 2-mercapto-3-mBUTANOIC ACID, 2-MERCAPTO-3-METHYL-, ETHYL ESTER-, BUTANOIC ACID, 2-MERCAPTO-3-METHYL-, ETHYL ESTER ester is a colorless to light yellow liquid with a fruity odor. It is commonly used as a flavoring agent in the food industry. The compound is also used as a fragrance in perfumes and soaps. However, its most common use is in scientific experiments due to its unique properties.

Physical and Chemical Properties

The physical properties of BUTANOIC ACID, 2-MERCAPTO-3-METHYL-, ETHYL ESTER 2-mercapto-3-mBUTANOIC ACID, 2-MERCAPTO-3-METHYL-, ETHYL ESTERbutanoate include a boiling point of 175-178 °C, a density of 0.998 g/mL at 25 °C, and a refractive index of 1.457-1.459 at 20 °C. It is a nonpolar compound with low solubility in water. The chemical properties of the compound include its reactivity with acids, bases, and oxidizing agents.

Synthesis and Characterization

The synthesis of BUTANOIC ACID, 2-MERCAPTO-3-METHYL-, ETHYL ESTER 2-mercapto-3-mBUTANOIC ACID, 2-MERCAPTO-3-METHYL-, ETHYL ESTERbutanoate is typically achieved through the esterification of 2-mercapto-3-mBUTANOIC ACID, 2-MERCAPTO-3-METHYL-, ETHYL ESTERbutanoic acid with ethanol. The compound is characterized using analytical methods such as infrared spectroscopy and nuclear magnetic resonance spectroscopy.

Analytical methods

such as gas chromatography and high-performance liquid chromatography are commonly used to detect and quantify BUTANOIC ACID, 2-MERCAPTO-3-METHYL-, ETHYL ESTER 2-mercapto-3-mBUTANOIC ACID, 2-MERCAPTO-3-METHYL-, ETHYL ESTERbutanoate in various matrices.

Biological Properties

Ethyl 2-mercapto-3-mBUTANOIC ACID, 2-MERCAPTO-3-METHYL-, ETHYL ESTERbutanoate has been shown to possess antifungal and antibacterial properties. It is also being investigated for its potential as an insect repellent.

Toxicity and Safety in Scientific Experiments

Ethyl 2-mercapto-3-mBUTANOIC ACID, 2-MERCAPTO-3-METHYL-, ETHYL ESTERbutanoate is considered to be relatively non-toxic. However, it has been shown to cause skin irritation and eye irritation in some individuals. Proper personal protective equipment should be worn when working with the compound in the laboratory.

Applications in Scientific Experiments

Ethyl 2-mercapto-3-mBUTANOIC ACID, 2-MERCAPTO-3-METHYL-, ETHYL ESTERbutanoate is a versatile compound with a wide range of applications in scientific experiments. It is commonly used as a flavoring agent in food studies, as well as a fragrance in product development studies. It is also used in studies investigating its biological properties, such as its potential as an insect repellent.

Current State of Research

There are ongoing studies investigating the various applications of BUTANOIC ACID, 2-MERCAPTO-3-METHYL-, ETHYL ESTER 2-mercapto-3-mBUTANOIC ACID, 2-MERCAPTO-3-METHYL-, ETHYL ESTERbutanoate in scientific experiments. Some studies are focusing on its potential as an antifungal and antibacterial agent, while others are investigating its potential as an insect repellent. There is also research investigating the compound's potential as a flavor enhancer in food products.

Potential Implications in Various Fields of Research and Industry

The unique properties of BUTANOIC ACID, 2-MERCAPTO-3-METHYL-, ETHYL ESTER 2-mercapto-3-mBUTANOIC ACID, 2-MERCAPTO-3-METHYL-, ETHYL ESTERbutanoate make it a valuable compound in several fields of research and industry. In the food industry, it is commonly used as a flavor enhancer. In the perfume and soap industry, it is used as a fragrance. In the scientific research field, it is used in studies investigating biological properties, as well as in studies investigating the compound's potential as a flavor enhancer and insect repellent.

Limitations and Future Directions

One limitation of BUTANOIC ACID, 2-MERCAPTO-3-METHYL-, ETHYL ESTER 2-mercapto-3-mBUTANOIC ACID, 2-MERCAPTO-3-METHYL-, ETHYL ESTERbutanoate is its low solubility in water. Further research is needed to investigate its potential as a water-soluble flavor enhancer. Future studies could also investigate the compound's potential as an alternative to traditional insect repellents. Additionally, further studies could explore its potential as a pharmaceutical compound, given its antifungal and antibacterial properties.

Future Directions

1. Investigating the compound's potential as a water-soluble flavor enhancer
2. Exploring potential alternative applications in the insect repellent industry
3. Investigating potential pharmaceutical applications for the compound
4. Identifying a method of synthesis that is more environmentally friendly
5. Exploring the possibility of combining the compound with other compounds to enhance its properties
6. Conducting further studies to better understand how the compound interacts with various matrices
7. Studying the potential of the compound to be used in pesticide products.